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Compound of Interest

Compound Name: Propane, 2,2-bis(ethylthio)-

Cat. No.: B082529

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental
properties, synthesis, analysis, and applications of Propane, 2,2-bis(ethylthio)-, a dithioacetal
of significant interest in synthetic organic chemistry and industrial processes.

Core Properties and Identifiers

Propane, 2,2-bis(ethylthio)-, also known as acetone diethyl mercaptole, is an organosulfur
compound with the chemical formula C7H16S2.[1] It is structurally characterized by a central
quaternary carbon atom bonded to two methyl groups and two ethylthio (-SCH2CHs) groups.

Chemical and Physical Properties

A summary of the key computed and experimental properties of Propane, 2,2-bis(ethylthio)-
is presented in Table 1. These properties are crucial for its handling, application in chemical
reactions, and analytical characterization.
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Property Value Source
Molecular Weight 164.3 g/mol PubChem[1]
IUPAC Name 2,2-bis(ethylsulfanyl)propane PubChem[1]
CAS Number 14252-45-0 PubChem[1]
Molecular Formula C7H16S2 PubChem[1]
XLogP3-AA 3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 4 PubChem[1]
Kovats Retention Index (non- 1110 NIST[1]

polar)

Synthesis and Purification

The synthesis of Propane, 2,2-bis(ethylthio)- is typically achieved through the
thioacetalization of acetone with ethanethiol. This reaction is generally catalyzed by a Lewis
acid.[2][3]

Experimental Protocol: Synthesis

Materials:

Acetone

Ethanethiol

Lewis acid catalyst (e.g., Boron trifluoride etherate (BF3-OEtz), Zinc chloride (ZnCl2))[2]

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Anhydrous sodium sulfate or magnesium sulfate
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Saturated sodium bicarbonate solution

Brine

Procedure:

To a stirred solution of acetone (1 equivalent) in an anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon), add ethanethiol (2.2 equivalents).

Cool the reaction mixture in an ice bath.

Slowly add the Lewis acid catalyst (0.1-0.5 equivalents) to the cooled mixture.

Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the
reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS).

Upon completion, quench the reaction by the slow addition of a saturated sodium
bicarbonate solution.

Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate the solvent under reduced pressure.

Purification

The crude product can be purified by vacuum distillation or column chromatography on silica

gel using a non-polar eluent system (e.g., hexanes/ethyl acetate).

Analytical Characterization

A combination of spectroscopic techniques is used to confirm the structure and purity of

Propane, 2,2-bis(ethylthio)-.

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons of
the ethyl groups, a quartet for the methylene protons of the ethyl groups, and a singlet for the
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two equivalent methyl groups attached to the central carbon.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the different carbon
environments. Based on typical chemical shift values for thioacetals, the quaternary carbon
(C(SR)2) is expected to appear in the range of 50-70 ppm.[4][5][6][7] The methylene carbons
of the ethyl groups will resonate further downfield than the methyl carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of Propane, 2,2-bis(ethylthio)-. The gas
chromatogram will show a single peak corresponding to the pure compound. The mass
spectrum will exhibit a molecular ion peak (M*) at m/z = 164. The fragmentation pattern is
expected to show characteristic losses of ethyl and ethylthio radicals.[8][9][10]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Propane, 2,2-bis(ethylthio)- will be characterized by the absence of a
strong carbonyl (C=0) stretch (typically around 1715 cm~?) from the starting acetone. The
presence of C-S stretching vibrations is expected in the fingerprint region, typically between
600 and 800 cm~1, Alkane C-H stretching and bending vibrations will also be prominent.

Applications

Propane, 2,2-bis(ethylthio)- and other dithioacetals have several important applications in
organic synthesis and industry.

Protecting Group for Carbonyls

The dithioacetal group is a robust protecting group for aldehydes and ketones. It is stable to a
wide range of reaction conditions, including basic, nucleophilic, and reducing environments,
where other protecting groups might be labile.[8]

Umpolung Reagent

A key application of dithioacetals is in "umpolung" or polarity inversion chemistry. The protons
on the carbon adjacent to the two sulfur atoms are weakly acidic and can be deprotonated by a
strong base to form a stabilized carbanion. This nucleophilic acyl anion equivalent can then
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react with various electrophiles, a transformation not possible with the original carbonyl
compound.[8][11]

Industrial Co-catalyst

Propane, 2,2-bis(ethylthio)- has been identified as a co-catalyst in the industrial production of
Bisphenol A (BPA), where it can serve as a safer alternative to the highly toxic and flammable

methyl mercaptan.[8]

Potential in Medicinal Chemistry

While specific biological activities of Propane, 2,2-bis(ethylthio)- are not extensively
documented, dithioacetals, in general, are being explored in medicinal chemistry. Some
dithioacetal derivatives have shown promising antifungal activity.[12][13] The unique chemical
properties of the thiol group also make thiol-containing compounds valuable in various
therapeutic areas.[14]

Logical Workflow: Synthesis and Analysis

As no specific signaling pathway involving Propane, 2,2-bis(ethylthio)- has been identified in
the current literature, the following diagram illustrates the logical workflow for its synthesis and

subsequent analytical characterization.
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Caption: Synthesis and analysis workflow for Propane, 2,2-bis(ethylthio)-.
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This guide provides a foundational understanding of Propane, 2,2-bis(ethylthio)- for
researchers and professionals. Further investigation into its biological activities and potential
applications in drug development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propane, 2,2-bis(ethylthio)-: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082529#propane-2-2-bis-ethylthio-fundamental-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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